Cas no 106021-96-9 (L-Lysine,L-valyl-L-glutaminylglycyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-asparaginyl-L-a-aspartyl-)

• Product Name: L-Lysine,L-valyl-L-glutaminylglycyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-asparaginyl-L-a-aspartyl-
• CAS No: 106021-96-9
• MF: C₃₉H₆₄N₁₂O₁₉
• MW: 1004.99446964264
• CID: 179366
• PubChem ID: 123872
• Update Time: 2025-04-19

L-Lysine,L-valyl-L-glutaminylglycyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-asparaginyl-L-a-aspartyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-valyl-L-glutaminylglycyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-asparaginyl-L-a-aspartyl-
• [beta]-Interleukin I (163-171), human
• beta-Interleukin I (163-171), human
• H-VAL-GLN-GLY-GLU-GLU-SER-ASN-ASP-LYS-OH
• IL-1β (163-171) (human)
• IL-1β (163-171) (human), Interleukin-1β (163-171) (human)
• L-Lysine,L-valyl-L-glutaminylglycyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-asparaginyl-L-a-aspart...
• VAL-GLN-GLY-GLU-GLU-SER-ASN-ASP-LYS
• b-Interleukin I (163-171), human
• IL-1B (163-171) (HUMAN)
• IL-1BETA (163-171) (HUMAN)
• INTERLEUKIN-1B (163-171) (HUMAN)
• INTERLEUKIN-1BETA (163-171) (HUMAN)
• β-INTERLEUKIN I (163-171), HUMAN
• interleukin-1beta(163-171
• interleukin-1β fragment 163-171 human
• NCGC00167209-01
• CS-0063273
• (2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-5-amino-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-oxopentanoyl]amino]acetyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoyl]amino]-3-carboxypropanoyl]amino]hexanoic acid
• SCHEMBL6856783
• Interleukin 1-beta (163-171)
• 106021-96-9
• -Interleukin I (163-171), human
• L-valyl-L-glutaminylglycyl-L-glutamyl-L-glutamyl-L-seryl-L-asparaginyl-L-aspartyl-L-lysine
• IL-1beta (163-171)
• Val-Gln-Gly-Glu-Glu-Ser-Asn-Asp-Lys-OH
• L-Lysine, N2-(N-(N2-(N-(N-(N-(N-(N2-L-valyl-L-glutaminyl)glycyl)-L-alph-glutamyl)-L-alpha-glutamyl)-L-seryl)-L-asparaginyl)-L-alpha-aspartyl)-
• interleukin-1beta (163-171)
• HY-113893

• Inchi： 1S/C39H64N12O19/c1-17(2)31(43)38(68)47-18(6-9-25(41)53)32(62)44-15-27(55)45-19(7-10-28(56)57)33(63)46-20(8-11-29(58)59)34(64)51-24(16-52)37(67)49-22(13-26(42)54)35(65)50-23(14-30(60)61)36(66)48-21(39(69)70)5-3-4-12-40/h17-24,31,52H,3-16,40,43H2,1-2H3,(H2,41,53)(H2,42,54)(H,44,62)(H,45,55)(H,46,63)(H,47,68)(H,48,66)(H,49,67)(H,50,65)(H,51,64)(H,56,57)(H,58,59)(H,60,61)(H,69,70)/t18-,19-,20-,21-,22-,23-,24-,31-/m0/s1
• InChI Key： NIXBZDOQHRZFDR-OEWCNXHOSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC(CNC([C@H](CCC(N)=O)NC([C@H](C(C)C)N)=O)=O)=O)N[C@H](C(N[C@@H](CO)C(N[C@@H](CC(N)=O)C(N[C@@H](CC(=O)O)C(N[C@H](C(=O)O)CCCCN)=O)=O)=O)=O)CCC(=O)O

Computed Properties

• Exact Mass: 1004.44000
• Monoisotopic Mass: 1004.44106786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 70
• Rotatable Bond Count: 44
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -12.6
• Topological Polar Surface Area: 540Ų

Experimental Properties

• PSA: 540.45000
• LogP: -2.04100

L-Lysine,L-valyl-L-glutaminylglycyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-asparaginyl-L-a-aspartyl- Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3